Cas no 400-89-5 (Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate)

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate is a fluorosulfonylated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive fluorosulfonyl group (–SO₂F) and an ester moiety, enabling versatile functionalization in cross-coupling reactions or as a precursor for sulfonamide derivatives. The hydroxyl group at the ortho position further enhances its utility in chelation or directed metalation. This compound is valued for its stability under controlled conditions and its role in introducing fluorosulfonyl groups into complex molecules, a critical step in drug discovery and material science. Proper handling is required due to its potential reactivity with nucleophiles.

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate structure

400-89-5 structure

Product Name:Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate

CAS No:400-89-5

MF:C₈H₇FO₅S

MW:234.201585054398

MDL:MFCD28968600

CID:5085409

PubChem ID:122236139

Update Time:2025-10-29

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate
- methyl 5-fluorosulfonyl-2-hydroxybenzoate
- EN300-224245
- CS-0526921
- Benzoic acid, 5-(fluorosulfonyl)-2-hydroxy-, methyl ester
- E84322
- BS-52537
- 400-89-5
- Z2216274512
- Methyl5-(fluorosulfonyl)-2-hydroxybenzoate
- MDL： MFCD28968600
- Inchi： 1S/C8H7FO5S/c1-14-8(11)6-4-5(15(9,12)13)2-3-7(6)10/h2-4,10H,1H3
- InChI Key： AZJGDYOQCBVOGQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C(=O)OC)C=1)O)(=O)(=O)F

Computed Properties

Exact Mass: 233.99982266g/mol
Monoisotopic Mass: 233.99982266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 89

Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1235491-1g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	1g	$210	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1597585-100mg	Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	98%	100mg	￥395.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1597585-250mg	Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	98%	250mg	￥762.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1597585-1g	Methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	98%	1g	￥1912.00	2024-05-15
Enamine	EN300-224245-0.05g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	0.05g	$66.0	2024-06-20
Enamine	EN300-224245-0.1g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	0.1g	$98.0	2024-06-20
Enamine	EN300-224245-0.25g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	0.25g	$142.0	2024-06-20
Enamine	EN300-224245-0.5g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	0.5g	$271.0	2024-06-20
Enamine	EN300-224245-1.0g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	1.0g	$371.0	2024-06-20
Enamine	EN300-224245-2.5g	methyl 5-(fluorosulfonyl)-2-hydroxybenzoate	400-89-5	95%	2.5g	$726.0	2024-06-20